tert-Butyl 3-aminobenzoate tert-Butyl 3-aminobenzoate
Brand Name: Vulcanchem
CAS No.: 92146-82-2
VCID: VC1995403
InChI: InChI=1S/C11H15NO2/c1-11(2,3)14-10(13)8-5-4-6-9(12)7-8/h4-7H,12H2,1-3H3
SMILES: CC(C)(C)OC(=O)C1=CC(=CC=C1)N
Molecular Formula: C11H15NO2
Molecular Weight: 193.24 g/mol

tert-Butyl 3-aminobenzoate

CAS No.: 92146-82-2

Cat. No.: VC1995403

Molecular Formula: C11H15NO2

Molecular Weight: 193.24 g/mol

* For research use only. Not for human or veterinary use.

tert-Butyl 3-aminobenzoate - 92146-82-2

Specification

CAS No. 92146-82-2
Molecular Formula C11H15NO2
Molecular Weight 193.24 g/mol
IUPAC Name tert-butyl 3-aminobenzoate
Standard InChI InChI=1S/C11H15NO2/c1-11(2,3)14-10(13)8-5-4-6-9(12)7-8/h4-7H,12H2,1-3H3
Standard InChI Key YGIRNXMYJLWFLH-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)C1=CC(=CC=C1)N
Canonical SMILES CC(C)(C)OC(=O)C1=CC(=CC=C1)N

Introduction

tert-Butyl 3-aminobenzoate, also known as 3-aminobenzoic acid tert-butyl ester, is a chemical compound with the molecular formula C11H15NO2 and the CAS number 92146-82-2. It is classified as a benzoate ester, specifically a derivative of 3-aminobenzoic acid, where the carboxyl group is esterified with a tert-butyl group .

Spectral Information

Spectral data, such as 1D NMR spectra and mass spectrometry, are available for detailed structural analysis .

Hazards and Safety

tert-Butyl 3-aminobenzoate is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:

  • Hazard Statements:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation .

  • Precautionary Statements:

    • P261: Avoid breathing dust.

    • P264: Wash hands thoroughly after handling.

    • P280: Wear protective gloves/eye protection.

    • P305+P351+P338: If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing .

Synonyms and Identifiers

The compound is known by several synonyms, including 1,1-dimethylethyl 3-aminobenzoate and benzoic acid, 3-amino-, tert-butyl ester. It has various identifiers such as ChEBI ID CHEBI:195132, ChEMBL ID CHEMBL3187046, and PubChem ID 2737408 .

Applications and Research

While specific applications of tert-Butyl 3-aminobenzoate are not widely documented, compounds of this nature are often used in organic synthesis and as intermediates in pharmaceutical or chemical manufacturing processes. The compound's properties make it suitable for further chemical modification, potentially leading to the development of new pharmaceuticals or materials.

Related Compounds

Compounds similar to tert-Butyl 3-aminobenzoate include other benzoate esters with different substituents on the benzene ring, such as tert-Butyl 3,5-diaminobenzoate and tert-Butyl 3,4-diaminobenzoate .

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